Cas no 2089255-94-5 (2-ethyl-1-methylcyclopentan-1-amine hydrochloride)

• Product Name: 2-ethyl-1-methylcyclopentan-1-amine hydrochloride
• CAS No: 2089255-94-5
• CID: 4636352
• Update Time: 2025-06-07

2-ethyl-1-methylcyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-methylcyclopentan-1-amine hydrochloride

Additional information on 2-ethyl-1-methylcyclopentan-1-amine hydrochloride

Introduction to 2-Ethyl-1-Methylcyclopentan-1-amine Hydrochloride (CAS No. 2089255-94-5)

2-Ethyl-1-methylcyclopentan-1-amine hydrochloride (CAS No. 2089255-94-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of cyclopentane, characterized by its unique structural features and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-ethyl-1-methylcyclopentan-1-amine hydrochloride consists of a cyclopentane ring with an ethyl and a methyl group attached to the first carbon atom, and an amine group also located at the first carbon. The presence of the hydrochloride salt ensures that the compound is more suitable for pharmaceutical formulations, as it improves its handling and storage properties.

Recent studies have explored the pharmacological properties of 2-ethyl-1-methylcyclopentan-1-amine hydrochloride. One notable area of research is its potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo experiments have shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and other neurological functions.

In the context of drug discovery, 2-ethyl-1-methylcyclopentan-1-amine hydrochloride has been evaluated for its therapeutic potential in treating various neurological disorders. For instance, preclinical studies have demonstrated that it may have antidepressant-like effects, which could be beneficial for patients suffering from major depressive disorder (MDD). Additionally, there is growing interest in its potential as an anxiolytic agent, given its ability to modulate anxiety-related behaviors in animal models.

The safety profile of 2-ethyl-1-methylcyclopentan-1-amine hydrochloride is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its long-term safety and efficacy.

In terms of synthetic methods, the preparation of 2-ethyl-1-methylcyclopentan-1-amine hydrochloride involves several well-established organic chemistry techniques. The synthesis typically begins with the formation of the cyclopentane ring through a cyclization reaction, followed by the introduction of the ethyl and methyl groups via alkylation reactions. The final step involves the conversion of the free amine to its hydrochloride salt form using hydrogen chloride gas or a solution of hydrogen chloride in an appropriate solvent.

The physicochemical properties of 2-ethyl-1-methylcyclopentan-1-amine hydrochloride, such as its melting point, solubility, and stability under different conditions, have been thoroughly characterized. These properties are essential for optimizing its use in pharmaceutical formulations and ensuring its stability during storage and transportation.

In conclusion, 2-Ethyl-1-methylcyclopentan-1-amine hydrochloride (CAS No. 2089255-94-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation into its therapeutic potential. As research in this area continues to advance, it is likely that new insights will emerge, further solidifying the importance of this compound in the development of novel treatments for various neurological disorders.